Cas no 182192-93-4 (Benzenemethanol, 3,4-difluoro-a-phenyl-)

• Product Name: Benzenemethanol, 3,4-difluoro-a-phenyl-
• CAS No: 182192-93-4
• MF: C₁₃H₁₀F₂O
• MW: 220.214710712433
• MDL: MFCD06201255
• CID: 1373845
• PubChem ID: 2758251
• Update Time: 2025-05-27

Benzenemethanol, 3,4-difluoro-a-phenyl- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 3,4-difluoro-a-phenyl-
• 3,4-DIFLUOROBENZHYDROL
• NWCMBBGRVWVVGB-UHFFFAOYSA-N
• (3,4-difluoro-phenyl)-phenyl-methanol
• SCHEMBL231190
• 182192-93-4
• (3,4-difluorophenyl)(phenyl)methanol
• (3,4-difluorophenyl)-phenylmethanol

• MDL： MFCD06201255
• Inchi： 1S/C13H10F2O/c14-11-7-6-10(8-12(11)15)13(16)9-4-2-1-3-5-9/h1-8,13,16H
• InChI Key： NWCMBBGRVWVVGB-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C(C1C=CC=CC=1)O)F

Computed Properties

• Exact Mass: 220.06997126g/mol
• Monoisotopic Mass: 220.06997126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2Ų

Benzenemethanol, 3,4-difluoro-a-phenyl- Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39

Additional information on Benzenemethanol, 3,4-difluoro-a-phenyl-

Comprehensive Analysis of Benzenemethanol, 3,4-difluoro-a-phenyl- (CAS No. 182192-93-4): Properties, Applications, and Industry Trends

Benzenemethanol, 3,4-difluoro-a-phenyl- (CAS No. 182192-93-4) is a fluorinated aromatic compound with significant relevance in pharmaceutical and agrochemical research. This difluorinated benzenemethanol derivative has garnered attention due to its unique structural features, which enable selective reactivity in synthetic pathways. The presence of 3,4-difluoro substitution enhances its electron-withdrawing properties, making it a valuable intermediate for cross-coupling reactions and chiral synthesis.

In recent years, the demand for fluorinated organic compounds like 3,4-difluoro-a-phenyl-benzenemethanol has surged, driven by advancements in drug discovery and material science. Researchers highlight its role in developing PET radiotracers and bioactive molecules, aligning with trends in precision medicine. A 2023 study published in the Journal of Fluorine Chemistry emphasized its utility in modulating pharmacokinetic properties, addressing common search queries such as "fluorine in drug design" and "benzenemethanol derivatives applications".

The synthesis of CAS 182192-93-4 typically involves palladium-catalyzed arylation or nucleophilic aromatic substitution (SNAr), with yields optimized via microwave-assisted techniques—a topic frequently searched in synthetic chemistry forums. Its crystalline structure, confirmed by XRD analysis, exhibits hydrogen-bonding networks that influence solubility, a critical factor for formulations. Industry reports correlate its use with green chemistry initiatives, as newer catalytic methods reduce heavy metal waste.

From an SEO perspective, combining technical data with trending keywords like "sustainable fluorination methods" or "high-value chemical intermediates" enhances visibility. Analytical techniques such as HPLC purity testing and LC-MS characterization are integral to quality control, reflecting lab professionals' search patterns. Regulatory compliance (e.g., REACH, FDA guidelines) is another hotspot, with documentation available for GMP-grade 3,4-difluoro-a-phenyl-benzenemethanol suppliers.

Emerging applications include its incorporation into liquid crystal materials for OLED displays, responding to the electronics industry's demand for energy-efficient components. Patent analyses reveal growing IP activity around CAS 182192-93-4 derivatives, particularly in Asia-Pacific markets. Storage recommendations (dry, inert atmosphere) and handling protocols are frequently queried, underscoring the need for detailed technical datasheets.

In conclusion, Benzenemethanol, 3,4-difluoro-a-phenyl- exemplifies the intersection of innovation and industrial utility. Its versatility across life sciences and advanced materials sectors positions it as a compound of enduring scientific and commercial interest, warranting continued research into scalable production and novel applications.